Cas no 1507106-53-7 (3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid)

• Product Name: 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• CAS No: 1507106-53-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 5291162
• Update Time: 2025-10-29

3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid
• 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid

• Inchi： 1S/C12H17NO3/c1-8-11(12(14)15)10(13-16-8)7-9-5-3-2-4-6-9/h9H,2-7H2,1H3,(H,14,15)
• InChI Key： YXWKZYIXJZWWFL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(=O)O)C(CC2CCCCC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 3.3
• Topological Polar Surface Area: 63.3

Additional information on 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid

Comprehensive Overview of 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1507106-53-7)

3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1507106-53-7) is a specialized organic compound that belongs to the oxazole family. This compound has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science due to its unique structural properties and versatile applications. The presence of both a cyclohexylmethyl group and a carboxylic acid functionality in its molecular structure makes it a valuable intermediate for synthesizing more complex molecules.

The oxazole ring system, which forms the core of this compound, is known for its stability and ability to participate in various chemical reactions. Researchers are particularly interested in 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid due to its potential as a building block for pharmaceuticals, including anti-inflammatory and antimicrobial agents. The cyclohexylmethyl moiety enhances the lipophilicity of the molecule, which can improve its bioavailability and pharmacokinetic properties.

In recent years, the demand for heterocyclic compounds like 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid has surged, driven by advancements in drug discovery and sustainable chemistry. Many scientists are exploring its role in green synthesis methods, aiming to reduce environmental impact while maintaining high yields. This aligns with the growing trend of eco-friendly chemical processes, a hot topic in both academic and industrial circles.

Another area of interest is the compound's potential application in agrochemical formulations. The oxazole derivatives are often investigated for their herbicidal and fungicidal properties. Given the increasing need for crop protection solutions in agriculture, 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid could play a pivotal role in developing next-generation pesticides with improved efficacy and lower toxicity.

From a synthetic chemistry perspective, the carboxylic acid group in 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid offers multiple functionalization opportunities. It can undergo esterification, amidation, or reduction, making it a versatile precursor for further modifications. This flexibility is highly valued in drug design and material science, where tailored molecular structures are often required.

The compound's physical and chemical properties, such as solubility, melting point, and stability, are critical for its practical applications. While detailed data may vary depending on the synthesis route, 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid typically exhibits moderate solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). These characteristics make it suitable for laboratory-scale reactions and industrial-scale production alike.

In the context of market trends, the global demand for fine chemicals and pharmaceutical intermediates is on the rise. Companies specializing in custom synthesis and contract research are actively seeking compounds like 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid to meet the needs of their clients. This trend is further fueled by the increasing outsourcing of chemical research by pharmaceutical giants.

For researchers and industry professionals, understanding the synthetic pathways and scaling-up challenges of 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid is essential. Optimizing reaction conditions, such as temperature, catalyst selection, and solvent systems, can significantly impact the yield and purity of the final product. These factors are often discussed in scientific forums and patent literature, reflecting the compound's relevance in cutting-edge research.

In summary, 3-(Cyclohexylmethyl)-5-methyl-1,2-oxazole-4-carboxylic acid (CAS No. 1507106-53-7) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and functional groups make it a valuable asset for researchers aiming to develop innovative solutions in these fields. As the demand for specialty chemicals continues to grow, this compound is poised to remain a key player in the chemical industry.